molecular formula C10H12ClN B8646975 Quinoline, 8-chloro-5,6,7,8-tetrahydro-3-methyl- CAS No. 60169-76-8

Quinoline, 8-chloro-5,6,7,8-tetrahydro-3-methyl-

Cat. No.: B8646975
CAS No.: 60169-76-8
M. Wt: 181.66 g/mol
InChI Key: ZRIQZEZHYSYREH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Quinoline, 8-chloro-5,6,7,8-tetrahydro-3-methyl- is a useful research compound. Its molecular formula is C10H12ClN and its molecular weight is 181.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality Quinoline, 8-chloro-5,6,7,8-tetrahydro-3-methyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Quinoline, 8-chloro-5,6,7,8-tetrahydro-3-methyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

60169-76-8

Molecular Formula

C10H12ClN

Molecular Weight

181.66 g/mol

IUPAC Name

8-chloro-3-methyl-5,6,7,8-tetrahydroquinoline

InChI

InChI=1S/C10H12ClN/c1-7-5-8-3-2-4-9(11)10(8)12-6-7/h5-6,9H,2-4H2,1H3

InChI Key

ZRIQZEZHYSYREH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C(CCC2)Cl)N=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 7.02 g of 3-methyl-5,6,7,8-tetrahydroquinoline was added dropwise 9.62 g of methanesulfonyl chloride under ice-cooled condition. The reaction mixture was stirred under ice-cooling condition for 2 hours, then further stirred at 80° C. for 3 hours. To the reaction mixture was added water, and this solution was made alkaline by adding sodium carbonate, then extracted with diethyl ether. The diethyl ether layer was washed with an aqueous solution saturated with sodium chloride, and dried with anhydrous magnesium sulfate. The solvent was removed by evaporation, then thus obtained residue was purified by a silica gel column chromatography (eluent: dichloromethane/methanol=100/1) to obtain 2.74 g of 3-methyl-8-chloro-5,6,7,8-tetrahydroquinoline.
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